Decyltrimethoxysilane
Overview
Description
Decyltrimethoxysilane, with the CAS No. 5575-48-4, is an alkoxy silane used for surface modification of inorganic materials . It is also known as KBM-3103C .
Synthesis Analysis
This compound is synthesized and sold by various chemical companies. It is typically stored under inert gas and is sensitive to moisture . .
Molecular Structure Analysis
The molecular formula of this compound is C13H30O3Si . It forms a self-assembled monolayer (SAM) on surfaces, which can change the interfacial properties of the material it is applied to .
Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a specific gravity of 0.90 , a refractive index of 1.421 , and a molecular weight of 262.46 . It is also noted that it has a boiling point of 213.6±8.0 °C at 760 mmHg .
Scientific Research Applications
Interface Modification in Organic Electronics
Decyltrimethoxysilane (CH3SAM) has been studied for its impact on the interfacial properties of organic light-emitting diodes. When CH3SAM is deposited on indium tin oxide (ITO) electrodes, changes in wettability and contact angle are observed. This indicates CH3SAM's role in modifying the interface characteristics of electronic devices, potentially impacting their performance (Baek et al., 2020).
Surface Engineering for Improved Wettability
This compound has been used in sol-gel solutions to engineer surfaces with unique properties. In a study, surfaces treated with this compound exhibited minimal contact angle hysteresis and allowed for easy movement of liquid droplets. This suggests its potential application in creating surfaces with enhanced wettability and liquid-like properties (Urata et al., 2012).
Inhibition of Metal Corrosion
The use of organosilanes, including this compound, has been explored for their corrosion-inhibiting properties on metals. For instance, 3-mercaptopropyltrimethoxysilane (MPS) has been shown to effectively inhibit copper corrosion in certain solutions, demonstrating the potential of related organosilanes in protecting metal surfaces (Tremont et al., 2000).
Mechanism of Action
Target of Action
Decyltrimethoxysilane is primarily used for the surface modification of inorganic materials . It acts as an intermediary that bonds organic materials to inorganic materials .
Mode of Action
This compound interacts with its targets (inorganic materials) through a process known as silanization . This process involves the formation of covalent bonds between the silane and the inorganic material, resulting in a modified surface.
Biochemical Pathways
It’s known that the compound plays a role in themodification of inorganic surfaces , which can influence various biochemical interactions depending on the specific application .
Pharmacokinetics
Given its use in surface modification, it’s likely that its bioavailability is largely dependent on the specific conditions of its application .
Result of Action
The primary result of this compound’s action is the alteration of inorganic surfaces . This can enhance the material’s properties, such as water repellency, dispersibility, and filler flowability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it’s recommended to store the compound at room temperature and avoid moisture, as it can cause decomposition . Furthermore, the compound’s effectiveness in surface modification can be influenced by the specific conditions of its application, such as the nature of the inorganic material and the environmental conditions during application .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
As an organosilicon compound, it is known to bond with both organic and inorganic materials . This characteristic makes it useful for improving the mechanical strength of composite materials, for improving adhesion, and for resin and surface modification .
Cellular Effects
Organosilicon compounds like Decyltrimethoxysilane are known to interact with cellular components, potentially influencing cell function
Molecular Mechanism
As an organosilicon compound, it is known to form bonds with both organic and inorganic materials This suggests that it may interact with biomolecules in the cell, potentially influencing enzyme activity and gene expression
Properties
IUPAC Name |
decyl(trimethoxy)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H30O3Si/c1-5-6-7-8-9-10-11-12-13-17(14-2,15-3)16-4/h5-13H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQAHMVLQCSALSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC[Si](OC)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H30O3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
252767-76-3 |
Source
|
| Record name | Silane, decyltrimethoxy-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=252767-76-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID60374133 |
Source
|
| Record name | decyltrimethoxysilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60374133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
5575-48-4 |
Source
|
| Record name | Decyltrimethoxysilane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5575-48-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | decyltrimethoxysilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60374133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Silane, decyltrimethoxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.131.008 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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